Cas no 2228952-90-5 (1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole)

1-2-(Prop-2-yn-1-yl)phenyl-1H-pyrazole is a pyrazole-based organic compound featuring a propargyl-substituted phenyl group, which enhances its reactivity and utility in synthetic chemistry. This structure offers versatility as a building block for pharmaceuticals, agrochemicals, and advanced materials due to its ability to participate in click chemistry via the terminal alkyne group. The compound’s rigid aromatic core and functionalized side chain facilitate selective modifications, making it valuable for designing targeted molecular architectures. Its stability under standard conditions ensures ease of handling in laboratory settings. Researchers may find it particularly useful in heterocyclic synthesis, metal-catalyzed coupling reactions, and the development of bioactive molecules.

1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole structure

2228952-90-5 structure

Product Name:1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole

CAS No:2228952-90-5

MF:C₁₂H₁₀N₂

MW:182.221202373505

CID:6139084

PubChem ID:165676846

Update Time:2025-06-08

1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole
- EN300-1767855
- 2228952-90-5
- 1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole
- Inchi： 1S/C12H10N2/c1-2-6-11-7-3-4-8-12(11)14-10-5-9-13-14/h1,3-5,7-10H,6H2
- InChI Key： KDRJOCPISNXPQG-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C1C=CC=CC=1CC#C

Computed Properties

Exact Mass: 182.084398327g/mol
Monoisotopic Mass: 182.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.8Å²

1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1767855-0.05g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	0.05g	$924.0	2023-09-20
Enamine	EN300-1767855-0.1g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	0.1g	$968.0	2023-09-20
Enamine	EN300-1767855-0.25g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	0.25g	$1012.0	2023-09-20
Enamine	EN300-1767855-0.5g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	0.5g	$1056.0	2023-09-20
Enamine	EN300-1767855-1.0g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	1g	$1100.0	2023-06-03
Enamine	EN300-1767855-2.5g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	2.5g	$2155.0	2023-09-20
Enamine	EN300-1767855-5.0g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	5g	$3189.0	2023-06-03
Enamine	EN300-1767855-10.0g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	10g	$4729.0	2023-06-03
Enamine	EN300-1767855-1g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	1g	$1100.0	2023-09-20
Enamine	EN300-1767855-5g	1-[2-(prop-2-yn-1-yl)phenyl]-1H-pyrazole	2228952-90-5	5g	$3189.0	2023-09-20

1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole Related Literature

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Additional information on 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole

Comprehensive Overview of 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole (CAS No. 2228952-90-5): Properties, Applications, and Research Insights

The compound 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole (CAS No. 2228952-90-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This pyrazole derivative is characterized by the presence of a propargyl group attached to a phenyl ring, which is further linked to a 1H-pyrazole moiety. Such structural attributes make it a valuable intermediate in synthetic chemistry and material science.

In the realm of medicinal chemistry, 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole has been explored for its potential as a scaffold for drug discovery. Researchers are particularly interested in its ability to interact with biological targets, owing to the hydrogen bonding capabilities of the pyrazole ring and the reactivity of the propargyl group. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial for targeting specific enzymes or receptors involved in disease pathways.

The compound's CAS No. 2228952-90-5 is often searched in academic and industrial databases, reflecting its growing importance in pharmaceutical research. Users frequently inquire about its synthetic routes, physical properties, and safety data, which are critical for laboratory applications. For instance, its melting point, solubility, and stability under various conditions are key parameters for researchers designing experiments.

Another area of interest is the compound's potential in material science. The propargyl group in 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole can participate in click chemistry reactions, a popular topic in modern synthetic methodologies. This property enables the creation of functionalized polymers and nanomaterials, which are widely used in electronics, catalysis, and biomedical engineering. The ability to modify the compound's structure through CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) has opened new avenues for designing advanced materials.

Environmental considerations are also a hot topic among users researching CAS No. 2228952-90-5. Questions about its biodegradability, ecotoxicity, and green chemistry applications are frequently raised. As sustainability becomes a priority, scientists are investigating ways to synthesize and utilize this compound with minimal environmental impact. For example, solvent-free reactions and catalytic methods are being explored to reduce waste and energy consumption.

In summary, 1-2-(prop-2-yn-1-yl)phenyl-1H-pyrazole (CAS No. 2228952-90-5) is a versatile compound with broad applications in drug discovery, material science, and green chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to address contemporary challenges in these fields. As interest in tailored organic molecules grows, this compound is likely to remain a focal point of scientific inquiry.